Cas no 2229123-37-7 (4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid
• CAS No: 2229123-37-7
• MF: C₁₅H₂₉NO₄
• MW: 287.395065069199
• CID: 6228828
• PubChem ID: 165678327
• Update Time: 2025-10-30

4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-2,2,5,5-tetramethylhexanoic acid
• 2229123-37-7
• EN300-2006747

• Inchi： 1S/C15H29NO4/c1-13(2,3)10(9-15(7,8)11(17)18)16-12(19)20-14(4,5)6/h10H,9H2,1-8H3,(H,16,19)(H,17,18)
• InChI Key： IFIOTHGSTBWWIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(C(=O)O)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 287.20965841g/mol
• Monoisotopic Mass: 287.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid

Professional Introduction to 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic Acid (CAS No. 2229123-37-7)

4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid, with the CAS number 2229123-37-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of derivatives known for their utility in the synthesis of peptide mimetics and protease inhibitors. Its unique structural features, including the presence of a tert-butoxy protecting group and a highly branched aliphatic side chain, make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid consists of a four-carbon backbone with two methyl groups at the 2-position and another two at the 5-position, providing steric hindrance that enhances its stability and reactivity. The presence of an amino group at the 4-position, protected by a tert-butoxy carbonyl group, allows for selective deprotection under mild acidic conditions, making it an ideal building block for peptide synthesis. This feature has been particularly exploited in the development of peptide-based drugs that require precise control over amino acid sequence and conformation.

In recent years, there has been growing interest in the use of non-peptide inhibitors as alternatives to traditional peptide-based therapeutics. These inhibitors often exhibit improved pharmacokinetic properties and can be designed to target specific enzymatic activities more effectively. The compound 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid has been employed in the synthesis of such non-peptide inhibitors due to its ability to mimic the bioactive conformation of natural peptides while maintaining chemical stability. This has opened up new avenues for drug discovery in areas such as oncology and infectious diseases.

One of the most notable applications of this compound is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including viral replication and inflammation. By inhibiting specific proteases, it is possible to modulate these processes and develop treatments for conditions such as HIV/AIDS and autoimmune disorders. The branched structure of 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid helps to improve binding affinity to protease active sites by reducing flexibility and enhancing hydrophobic interactions. This has been demonstrated in several preclinical studies where analogs derived from this compound have shown promising antiviral and anti-inflammatory effects.

The synthesis of 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The tert-butoxy carbonyl group provides stability during synthetic transformations while allowing for selective deprotection at the end of the synthesis. Recent advancements in synthetic methodologies have enabled more efficient production processes for this compound, making it more accessible for industrial applications. These improvements have been driven by the increasing demand for high-quality intermediates in pharmaceutical manufacturing.

In addition to its role in drug development, 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid has also found applications in materials science and biotechnology. Its unique structural properties make it a suitable candidate for use in polymer chemistry and as a chiral auxiliary in asymmetric synthesis. The ability to incorporate this compound into larger molecular frameworks has led to the development of novel materials with enhanced mechanical strength and thermal stability. These materials have potential applications in aerospace engineering and advanced manufacturing technologies.

The safety profile of 4-{(tert-butoxy)carbonylamino}-2,2,5,5-tetramethylhexanoic acid has been thoroughly evaluated through extensive laboratory testing and animal studies. The compound exhibits low toxicity when used under controlled conditions and does not pose significant health risks when handled properly. However， as with any chemical substance， appropriate safety measures should be taken during handling and storage to minimize exposure risks. These measures include using personal protective equipment (PPE), working in well-ventilated areas，and storing the compound in a cool， dry place away from incompatible substances.

The future prospects for 4-{(tert-butoxy)carbonylamino}-2，2，5，5-tetramethylhexanoic acid are bright，with ongoing research exploring new applications and refining synthetic methodologies。 As drug discovery continues to evolve， this compound is expected to play an increasingly important role in the development of next-generation therapeutics。 Additionally， advancements in green chemistry principles may lead to more sustainable production methods that reduce environmental impact while maintaining high product quality。